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Compound of Interest

Compound Name: Pigment red 57

Cat. No.: B610103

For researchers, scientists, and professionals in drug development, the selection of appropriate
organic pigments is a critical decision impacting formulation stability, performance, and
aesthetics. This guide provides an objective comparison of Pigment Red 57:1 against other
widely used organic red pigments: Pigment Red 170, Pigment Red 122, and Pigment Red 254.
The comparison is based on key performance indicators supported by standardized
experimental methodologies.

Overview of Compared Pigments

Pigment Red 57:1 (PR 57:1), also known as Lithol Rubine, is a monoazo calcium salt lake
pigment. It is a cost-effective option widely recognized for its brilliant bluish-red shade and high
tinting strength.[1][2][3] It serves as a standard magenta in the printing ink industry and also
finds applications in plastics and coatings.[1][4]

Pigment Red 170 (PR 170) is a Naphthol AS pigment known for its strong bluish-red color,
excellent lightfastness, and transparency.[5][6] It is frequently used in demanding applications
such as automotive and industrial coatings.[5][7]

Pigment Red 122 (PR 122), a quinacridone pigment, is a high-performance pigment offering a
vibrant bluish-red or magenta hue.[8][9] It is distinguished by its exceptional lightfastness, heat
stability, and chemical resistance, making it suitable for automotive coatings, high-end printing
inks, and plastics.[8][9][10]
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Pigment Red 254 (PR 254) belongs to the diketo-pyrrolo-pyrrole (DPP) class of pigments. It
provides a bright, neutral red color with outstanding fastness properties, including excellent
lightfastness and heat stability.[11][12][13] Its primary applications are in automotive coatings
and high-performance plastics.[13][14]

Quantitative Performance Comparison

The following tables summarize the key performance characteristics of the selected organic red
pigments based on available technical data. It is important to note that the values presented
are typical and may vary depending on the specific grade, particle size, and application
medium.

Table 1. General and Physical Properties

Pigment Red Pigment Red Pigment Red Pigment Red
Property
57:1 170 122 254
Pigment Red _ _ _
C.l. Name 571 Pigment Red 170 Pigment Red 122 Pigment Red 254
C.l. Number 15850:1 12475 73915 56110
) ) ) Diketo-pyrrolo-
Chemical Class Monoazo Lake Naphthol AS Quinacridone
pyrrole (DPP)
) ] Bluish-Red
Hue Bluish-Red Bluish-Red Neutral Red
(Magenta)
Density (g/cm3) 1.42 - 1.80[15] ~1.5[6] ~1.6[10] ~1.48[16]
Oil Absorption ( N
40 - 50[15] ~40[6] 40 - 50[10] Not specified

g/100g )

Table 2: Fastness Properties
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Pigment Red Pigment Red Pigment Red Pigment Red
Property
57:1 170 122 254
Lightfastness
4-5[15][17] 7[6] 7-8[10] 8[13]
(BWS)
Heat Stability
“0) 180 - 240[1][15] 180[6] 280 - 300[8][9] up to 300[13]
Water
] 4-5[18] 5[6] 5[10] Not specified
Resistance (1-5)
Acid Resistance
2-4[15][19][18] 5[6] 5[10] 5[14]
(1-5)
Alkali Resistance
3-4[15][19][18] 5[6] 5[10] 5[14]
(1-5)
Solvent
] Good[1] Good[7] Excellent[10] Excellent[13]
Resistance
Migration . e
4[15] Not specified Excellent[20] Not specified

Resistance (1-5)

Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 1 is very poor and 8 is
excellent. Resistance to water, acid, and alkali is rated on a scale of 1 to 5, where 1 is poor and
5 is excellent.

Experimental Protocols

The data presented in the comparison tables are derived from standardized experimental
procedures. Below are detailed methodologies for key performance evaluations.

Lightfastness Testing

Principle: This test evaluates the resistance of a pigment to color change when exposed to a
standardized light source that simulates indoor or outdoor light conditions.

Standard Method (summarized from ASTM D4303 and 1SO 105-B02):[8][9][21]
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o Sample Preparation: The pigment is dispersed in a suitable vehicle (e.g., oil, acrylic
emulsion) and applied uniformly to a substrate. A portion of the sample is masked to serve
as an unexposed reference.

o Exposure: The prepared samples are placed in a lightfastness testing apparatus equipped
with a xenon arc lamp, which simulates natural daylight.[8][22] The exposure conditions,
including irradiance, temperature, and humidity, are precisely controlled.

o Evaluation: The color change of the exposed portion is periodically compared to the
unexposed portion. The degree of fading is assessed visually against the Blue Wool Scale, a
set of eight blue wool standards with known lightfastness.[21][23] Alternatively, the color
difference (AE*ab) can be measured instrumentally using a spectrophotometer according to
ASTM D2244.[5][20] The lightfastness rating is determined by the Blue Wool standard that
shows a similar degree of fading.

Heat Stability Testing

Principle: This test determines the maximum temperature a pigment can withstand without
significant color change or degradation.

Standard Method (summarized from general industry practices):[24]

o Sample Preparation: The pigment is incorporated into a polymer (e.g., polyethylene, PVC) at
a specified concentration. The pigmented polymer is then molded into plaques or extruded
into films.

o Exposure: The prepared samples are placed in a temperature-controlled oven and subjected
to a series of increasing temperatures for a fixed duration (e.g., 5-10 minutes) at each
temperature.

» Evaluation: After each heating cycle, the color of the sample is compared to an unheated
control sample. The heat stability is reported as the highest temperature at which no
significant color change (as determined visually or instrumentally) occurs.

Chemical Resistance Testing
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Principle: This test assesses the ability of a pigment to resist color change or bleeding when in
contact with various chemicals.

Standard Method (summarized from ISO 2812):[2][15]

e Sample Preparation: A coating containing the pigment is applied to a suitable substrate and
allowed to cure completely.

o Exposure: A defined volume of the test chemical (e.g., acid, alkali, solvent) is applied to the
surface of the coating. The treated area is then covered to prevent evaporation and left for a
specified period.

» Evaluation: After the exposure time, the chemical is removed, and the test area is cleaned.
The surface is then visually inspected for any changes such as discoloration, blistering, or
softening. The resistance is rated on a scale from 1 (poor) to 5 (excellent), where 5 indicates
no visible change.

Tinting Strength Determination

Principle: This test measures the ability of a colored pigment to impart color to a white base.
Standard Method (summarized from ASTM D322):

o Sample Preparation: A precise weight of the test pigment is thoroughly mixed with a larger,
precise weight of a standard white pigment (e.g., titanium dioxide) in a suitable vehicle to
create a tint. A similar mixture is prepared with a reference pigment of the same type.

o Drawdown: Both tinted mixtures are drawn down side-by-side on a substrate to produce
films of uniform thickness.

» Evaluation: The color of the two tints is compared. The tinting strength is typically expressed
as a percentage relative to the reference pigment, which is assigned a value of 100%. The
comparison can be done visually or instrumentally by measuring the color difference.

Visualizations

The following diagrams illustrate a typical experimental workflow for pigment comparison and
the logical relationship between pigment properties and their suitability for various applications.
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Select Pigments for Comparison
(e.g., PR 57:1, PR 170, PR 122, PR 254)
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Lightfastness Test Heat Stability Test Chemical Resistance Test
(ASTM D4303 / ISO 105-B02) 4 (ISO 2812)
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Caption: A generalized workflow for the comparative evaluation of organic pigments.
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Caption: Logical flow for selecting an organic red pigment based on key properties and target
applications.
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Conclusion

The selection of an organic red pigment is a multifaceted decision that requires a thorough
evaluation of performance characteristics against application demands.

« Pigment Red 57:1 stands out as a cost-effective choice for applications where high
lightfastness and heat stability are not primary concerns, such as in many printing inks and
some plastics.[1][25] Its vibrant bluish-red hue and strong tinting power make it an industry
standard for magenta.[4]

o Pigment Red 170 offers a significant step up in lightfastness compared to PR 57:1, making it
suitable for more durable applications like industrial coatings.[5][7]

e Pigment Red 122 and Pigment Red 254 represent the high-performance tier of organic red
pigments.[8][9][11][12] Both exhibit exceptional lightfastness, heat stability, and chemical
resistance, rendering them ideal for the most demanding applications, including automotive
coatings and engineering plastics.[8][9][13][14] The choice between PR 122 and PR 254
may come down to specific hue requirements, with PR 122 offering a magenta shade and
PR 254 a more neutral red.

For researchers and scientists, understanding the trade-offs between cost and performance is
crucial. While PR 57:1 provides an economical solution for certain applications, the superior
fastness properties of PR 122 and PR 254 are indispensable for formulations requiring long-
term durability and color stability. This guide serves as a foundational resource for making an
informed pigment selection based on objective data and standardized testing methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. measurecolour.com.my [measurecolour.com.my]

e 2. sciomax.com [sciomax.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b610103?utm_src=pdf-body
https://measurecolour.com.my/wp-content/uploads/2019/02/Test-Methods-for-Color-Measurement-an04_06.pdf
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://pure.uva.nl/ws/files/185694004/An_investigation_of_organic_red_pigments_used_in_paintings_by_Vincent_van_Gogh.pdf
https://www.fire-test.com/newsinfo/4751250.html
https://en1.nbchao.com/s/1604/
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-99.html
https://manuals.plus/m/89e7ca390e7c184db47e80db95597670ebf8928f097d52169c6ea5db2e4c9767
https://www.sept.org/techpapers/40.pdf
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-99.html
https://www.lr-test.com/uk/astm-d2244-0-test-method-for-calculating-color-difference-by-means-of-instrumental-determination-of-color-coordinates/
https://www.byk-instruments.com/industries/paint-coatings/tinting-strength
https://www.benchchem.com/product/b610103?utm_src=pdf-custom-synthesis
https://measurecolour.com.my/wp-content/uploads/2019/02/Test-Methods-for-Color-Measurement-an04_06.pdf
https://www.sciomax.com/iso-2812%E2%80%911-2812%E2%80%914iso-enpaints-and-varnishes-determination-of-resistance-to-liquids-immersion-spotting-methods-discuss-the-specific-use-and-purpose-you-ca/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

3. standards.iteh.ai [standards.iteh.ali]
4. pure.uva.nl [pure.uva.nl]

5. ASTM D2244 Calculation of Color Tolerances and Color Differences-

FAREERHEARAFT] [fire-test.com]

e 6. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

e 7. enl.nbchao.com [enl.nbchao.com]

e 8. micomlab.com [micomlab.com]

e 9. store.astm.org [store.astm.org]

e 10.
e 11.
e 12.
e 13.
e 14,
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.
o 21.
o 22.
e 23.
o 24,
e 25.

scispace.com [scispace.com]

manuals.plus [manuals.plus]

sept.org [sept.org]

Ir-test.com [Ir-test.com]

byk-instruments.com [byk-instruments.com]

How to measure the chemical resistance of paint film? [enl.nbchao.com]
researchgate.net [researchgate.net]

scribd.com [scribd.com]

industrialphysics.com [industrialphysics.com]

wewontech.com [wewontech.com]

micomlab.com [micomlab.com]

cdn.standards.iteh.ai [cdn.standards.iteh.ai]

fyitester.com [fyitester.com]

atlas-mts.com.br [atlas-mts.com.br]

How is pigment heat resistance tested? Q&A | NBCHAO [enl.nbchao.com]

fyitester.com [fyitester.com]

» To cite this document: BenchChem. [A Comparative Guide to Organic Red Pigments:
Featuring Pigment Red 57:1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-
organic-red-pigments]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://standards.iteh.ai/catalog/standards/astm/5a8fa933-b584-48a5-ae66-2dd66a14abd5/astm-d2244-05
https://pure.uva.nl/ws/files/185694004/An_investigation_of_organic_red_pigments_used_in_paintings_by_Vincent_van_Gogh.pdf
https://www.fire-test.com/newsinfo/4751250.html
https://www.fire-test.com/newsinfo/4751250.html
https://cdn.standards.iteh.ai/samples/71586/f8b744bafed4468e91ac6d7b1b79a9ee/ISO-2812-4-2017.pdf
https://en1.nbchao.com/s/1604/
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-99.html
https://scispace.com/pdf/the-tinting-strength-of-pigments-npkscz82oa.pdf
https://manuals.plus/m/89e7ca390e7c184db47e80db95597670ebf8928f097d52169c6ea5db2e4c9767
https://www.sept.org/techpapers/40.pdf
https://www.lr-test.com/uk/astm-d2244-0-test-method-for-calculating-color-difference-by-means-of-instrumental-determination-of-color-coordinates/
https://www.byk-instruments.com/industries/paint-coatings/tinting-strength
https://en1.nbchao.com/k/1048/
https://www.researchgate.net/publication/297682162_Particle_Size_Morphology_and_Color_Characteristics_of_CI_Pigment_Red_571_1_Effect_of_Synthesis_Conditions
https://www.scribd.com/document/913100131/Tinting-Strength
https://industrialphysics.com/standards/iso-2812/
https://www.wewontech.com/testing-standards/190125061.pdf
https://www.micomlab.com/micom-testing/astm-d2244/
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://fyitester.com/light-fastness-testing/
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://en1.nbchao.com/w/3933/
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/product/b610103#comparing-pigment-red-57-1-with-other-organic-red-pigments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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